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Compound of Interest

Compound Name: CGP77675

Cat. No.: B1668539 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent Src family

kinase inhibitor, CGP77675, adherence to proper disposal protocols is paramount for ensuring

laboratory safety and environmental stewardship. While a specific Safety Data Sheet (SDS)

detailing the disposal of CGP77675 is not readily available, this guide outlines essential

procedures based on established best practices for the handling and disposal of potent,

biologically active chemical compounds. All disposal activities must be conducted in strict

accordance with institutional, local, state, and federal regulations.

Hazard Assessment of CGP77675
CGP77675 is a potent and selective inhibitor of Src family kinases, with IC50 values in the low

nanomolar range for the inhibition of peptide substrate phosphorylation and Src

autophosphorylation.[1][2] Its mechanism of action as a potent kinase inhibitor warrants its

classification as a potentially hazardous compound.[3][4] Therefore, it should be handled with

care to avoid exposure.

Personal Protective Equipment (PPE)
When handling CGP77675 in any form, including for disposal, the following personal protective

equipment should be worn:

Gloves: Chemically resistant gloves, such as nitrile gloves.

Eye Protection: Safety glasses with side shields or safety goggles.
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Lab Coat: A standard laboratory coat to protect from spills.

Respiratory Protection: If there is a risk of aerosolization of the solid compound, a NIOSH-

approved respirator should be used.[5]

Step-by-Step Disposal Procedures
The proper disposal of CGP77675 requires segregation of waste streams to ensure safe and

compliant handling.

Disposal of Unused Solid CGP77675
Consult Safety Office: Prior to disposal, consult your institution's Environmental Health and

Safety (EHS) office for specific guidance on the disposal of potent chemical inhibitors.[5]

Packaging: Keep the unused solid CGP77675 in its original, securely sealed container. If

repackaging is necessary, use a container that is compatible with the chemical and clearly

labeled.[5]

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name "CGP77675," the CAS number "234772-64-6," and any known hazard warnings.[6]

Waste Stream: Dispose of the material as hazardous chemical waste through your

institution's approved waste management program. Do not mix with other waste unless

explicitly permitted by your EHS office.[5][7]

Disposal of CGP77675 Solutions
Solutions containing CGP77675, for instance, dissolved in DMSO, must be treated as

hazardous waste.

Waste Collection: Collect all solutions containing CGP77675 in a designated, sealed, and

clearly labeled hazardous waste container.[8]

Labeling: The label should clearly indicate "Hazardous Waste," the solvent (e.g., DMSO), the

solute (CGP77675), and its approximate concentration.[6]
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Avoid Drains: Under no circumstances should solutions containing CGP77675 be poured

down the drain.[9]

Institutional Pickup: Arrange for the collection of the hazardous waste container by your

institution's certified waste disposal service.[7]

Decontamination and Disposal of Contaminated
Labware
Proper decontamination of reusable labware and disposal of single-use items is crucial to

prevent cross-contamination and exposure.

Initial Rinse: Rinse contaminated glassware with a suitable solvent that can solubilize

CGP77675, such as ethanol or DMSO. Collect this rinsate as hazardous waste.[5]

Secondary Wash: Following the initial solvent rinse, wash the glassware with an appropriate

laboratory detergent and water.

Final Rinse: Thoroughly rinse the glassware with water.

Disposal of Single-Use Items: Disposable items such as pipette tips, tubes, and gloves that

have come into contact with CGP77675 should be collected in a designated hazardous

waste bag or container and disposed of through your institution's hazardous waste program.

[10]
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Waste Type
Container
Requirements

Labeling Disposal Method

Unused Solid

CGP77675

Original or compatible,

securely sealed

container.[5][8]

"Hazardous Waste,"

Chemical Name, CAS

Number, Hazard

Warnings.[6]

Institutional

Hazardous Waste

Program.[7]

CGP77675 Solutions

Designated, sealed,

and compatible

hazardous waste

container.[8]

"Hazardous Waste,"

Solvent, Solute

(CGP77675), and

Concentration.[6]

Institutional

Hazardous Waste

Program.[7]

Contaminated

Labware (Disposable)

Lined, designated

hazardous waste

container.[10]

"Hazardous Waste,"

and a description of

the contents.

Institutional

Hazardous Waste

Program.

Contaminated

Labware (Reusable)
N/A N/A

Decontaminate with

solvent (collect as

hazardous waste),

followed by detergent

and water wash.[5]

CGP77675 Disposal Decision Workflow
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Unused Solid CGP77675

Solid

CGP77675 Solution

Solution

Contaminated Labware

Labware
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Dispose via Institutional 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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